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Compound of Interest

Compound Name: Diphenylpropynone

Cat. No.: B1199339

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and logistical plans for the handling and
disposal of Diphenylpropynone (also known as 1,3-Diphenyl-2-propyn-1-one). The following
procedures are designed to minimize risk and ensure the safety of researchers, scientists, and
drug development professionals. Adherence to these guidelines is essential for the responsible
management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

Diphenylpropynone is a chemical that requires careful handling due to its potential health
effects. It is known to be irritating to the eyes and respiratory system and may be harmful if
swallowed, inhaled, or absorbed through the skin.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data available for Diphenylpropynone
and related compounds. It is important to note that specific occupational exposure limits for
Diphenylpropynone have not been established.
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Property Value Source
Physical State Low melting solid [2]
Appearance Yellow [2]
Molecular Formula C15H100 [3]
Molecular Weight 206.24 g/mol [3]
Melting Point 41-46 °C (106-115 °F) [3]
Boiling Point 340.6 °C (645.1 °F) at 760 ]
mmHg
Flash Point 127.7 °C (261.9 °F) [3]
Water Solubility Insoluble [2]

Recommended Personal Protective Equipment (PPE)
To ensure safety, the following PPE is mandatory when handling Diphenylpropynone:

o Eye Protection: Chemical safety goggles or a face shield should be worn at all times to
prevent eye contact.[1]

o Skin Protection: Wear suitable protective clothing, including a lab coat and chemical-resistant
gloves (e.qg., nitrile).[3]

o Respiratory Protection: In case of dust formation or inadequate ventilation, use a
NIOSH/MSHA or European Standard EN 149 approved respirator. A type N95 dust mask
may be suitable for handling small quantities in a well-ventilated area.[4]

Operational Plan for Handling Diphenylpropynone

This section outlines the step-by-step procedures for the safe handling of Diphenylpropynone
in a laboratory setting.

1. Receiving and Inspection:

» Upon receipt, visually inspect the container for any signs of damage or leakage.
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 Verify that the container is clearly labeled with the chemical name and hazard information.

e Log the receipt date in your chemical inventory.

2. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

» Keep away from strong oxidizing agents and incompatible materials.[1][2]

e The storage area should be clearly marked with the appropriate hazard signs.

3. Handling and Use:

 All handling of Diphenylpropynone should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

e Avoid the formation and inhalation of dust.[1]

» Measure and dispense the chemical carefully to prevent spills.

e Wash hands thoroughly after handling.

4. Spill Management:

 In the event of a small spill, carefully sweep up the solid material, avoiding dust generation.

[1]
» Place the spilled material into a sealed, labeled container for disposal.
» Ventilate the area and wash the spill site once the material has been removed.[1]
o For larger spills, evacuate the area and follow your institution's emergency procedures.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Diphenylpropynone.

Disposal Plan
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The disposal of Diphenylpropynone and its containers must be carried out in compliance with
all federal, state, and local regulations.

1. Waste ldentification and Segregation:
« I|dentify all waste containing Diphenylpropynone.

e Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's hazardous waste management plan.

2. Waste Containment:
o Place solid waste in a clearly labeled, sealed, and compatible container.

o For contaminated consumables (e.g., gloves, weighing paper), place them in a designated,
sealed waste bag.

3. Labeling:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name:
"Diphenylpropynone".

 Include the approximate quantity and date of accumulation.

4. Storage of Waste:

o Store waste containers in a designated satellite accumulation area.

e Ensure the storage area is secure and away from incompatible materials.
5. Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup.

» Provide them with a complete and accurate description of the waste.

Disposal Decision Pathway
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Caption: Decision pathway for the proper disposal of Diphenylpropynone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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